Cas no 1384430-16-3 (2-(pyrrolidin-2-yl)cyclohexan-1-one hydrochloride)

• Product Name: 2-(pyrrolidin-2-yl)cyclohexan-1-one hydrochloride
• CAS No: 1384430-16-3
• MF: C₁₀H₁₈ClNO
• MW: 203.709022045135
• CID: 4595947
• PubChem ID: 71755692
• Update Time: 2025-07-14

2-(pyrrolidin-2-yl)cyclohexan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-2-yl)cyclohexan-1-one hydrochloride

• Inchi： 1S/C10H17NO.ClH/c12-10-6-2-1-4-8(10)9-5-3-7-11-9;/h8-9,11H,1-7H2;1H
• InChI Key： IZSZOJDRHOTPKT-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC1C1CCCN1.[H]Cl

2-(pyrrolidin-2-yl)cyclohexan-1-one hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-(pyrrolidin-2-yl)cyclohexan-1-one hydrochloride

2-(Pyrrolidin-2-yl)cyclohexan-1-one Hydrochloride: An Overview of Its Properties, Applications, and Recent Research

2-(Pyrrolidin-2-yl)cyclohexan-1-one hydrochloride (CAS No. 1384430-16-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as PCHC, is a derivative of pyrrolidine and cyclohexanone, and its unique structural properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(pyrrolidin-2-yl)cyclohexan-1-one hydrochloride consists of a cyclohexanone ring substituted with a pyrrolidine moiety at the 2-position, with the entire molecule being protonated to form the hydrochloride salt. This structure confers several advantageous properties, including enhanced solubility and stability, which are crucial for its use in pharmaceutical formulations.

In recent years, extensive research has been conducted to explore the potential biological activities and therapeutic applications of 2-(pyrrolidin-2-yl)cyclohexan-1-one hydrochloride. One of the most notable areas of interest is its role as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially modulating neurotransmitter release and receptor function. This property makes it a promising candidate for the treatment of various neurological disorders, such as anxiety, depression, and cognitive impairments.

Additionally, 2-(pyrrolidin-2-yl)cyclohexan-1-one hydrochloride has been investigated for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models, suggesting its potential as a novel therapeutic agent for conditions such as arthritis and neuropathic pain. The mechanism underlying these effects is thought to involve the modulation of inflammatory cytokines and pain signaling pathways.

Another area of research focuses on the pharmacokinetic properties of 2-(pyrrolidin-2-yl)cyclohexan-1-one hydrochloride. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are essential for ensuring that the drug can be effectively delivered to the target tissues and maintain therapeutic concentrations over an extended period.

The safety profile of 2-(pyrrolidin-2-yl)cyclohexan-1-one hydrochloride has also been extensively evaluated. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Recent advancements in synthetic chemistry have also contributed to the development of more efficient methods for the synthesis of 2-(pyrrolidin-2-yl)cyclohexan-1-one hydrochloride. These improvements have led to higher yields and purities, making it more accessible for large-scale production and pharmaceutical development.

In conclusion, 2-(pyrrolidin-2-yl)cyclohexan-1-one hydrochloride (CAS No. 1384430-16-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural properties, combined with its favorable biological activities and pharmacokinetic profiles, make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for future advancements in drug discovery and development.